Cas no 1935563-21-5 (6-Chloro-2-(chloromethyl)quinazoline)
6-Chloro-2-(chloromethyl)quinazoline Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-2-(chloromethyl)quinazoline
- SY033991
- CS-11950
- AC2143
- MFCD28977344
- AKOS037649557
- 1935563-21-5
- DB-196998
-
- MDL: MFCD28977344
- Inchi: 1S/C9H6Cl2N2/c10-4-9-12-5-6-3-7(11)1-2-8(6)13-9/h1-3,5H,4H2
- InChI Key: ZIFRKKQJRCDQRW-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C(=CN=C(CCl)N=2)C=1
Computed Properties
- Exact Mass: 211.9908036g/mol
- Monoisotopic Mass: 211.9908036g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8
- XLogP3: 2.6
6-Chloro-2-(chloromethyl)quinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB526812-250 mg |
6-Chloro-2-(chloromethyl)quinazoline; . |
1935563-21-5 | 250MG |
€252.00 | 2023-07-10 | ||
| abcr | AB526812-1 g |
6-Chloro-2-(chloromethyl)quinazoline; . |
1935563-21-5 | 1g |
€517.20 | 2023-07-10 | ||
| abcr | AB526812-5 g |
6-Chloro-2-(chloromethyl)quinazoline; . |
1935563-21-5 | 5g |
€1,245.50 | 2022-08-30 | ||
| Apollo Scientific | OR471380-250mg |
6-Chloro-2-(chloromethyl)quinazoline |
1935563-21-5 | 250mg |
£175.00 | 2024-05-24 | ||
| Apollo Scientific | OR471380-1g |
6-Chloro-2-(chloromethyl)quinazoline |
1935563-21-5 | 1g |
£413.00 | 2024-05-24 | ||
| Apollo Scientific | OR471380-5g |
6-Chloro-2-(chloromethyl)quinazoline |
1935563-21-5 | 5g |
£1113.00 | 2024-05-24 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y03525-5g |
6-CHLORO-2-(CHLOROMETHYL)QUINAZOLINE |
1935563-21-5 | 95% | 5g |
¥10129.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y03525-250mg |
6-CHLORO-2-(CHLOROMETHYL)QUINAZOLINE |
1935563-21-5 | 95% | 250mg |
¥1579.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y03525-1g |
6-CHLORO-2-(CHLOROMETHYL)QUINAZOLINE |
1935563-21-5 | 95% | 1g |
¥3759.0 | 2023-09-05 | |
| Chemenu | CM386069-250mg |
6-Chloro-2-(chloromethyl)quinazoline |
1935563-21-5 | 95%+ | 250mg |
$157 | 2022-09-01 |
6-Chloro-2-(chloromethyl)quinazoline Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 6-Chloro-2-(chloromethyl)quinazoline
6-Chloro-2-(chloromethyl)quinazoline (CAS 1935563-21-5): A Comprehensive Overview of its Chemical Properties and Emerging Applications
Among the diverse array of heterocyclic compounds, 6-Chloro-2-(chloromethyl)quinazoline (CAS 1935563-21-5) stands out as a structurally unique molecule with significant synthetic and functional versatility. This compound belongs to the quinazoline class, characterized by a benzene ring fused to a pyrimidine moiety. The presence of two chlorine substituents—specifically at the 6-position and on the methylene group attached to position 2—introduces intriguing electronic properties and reactivity profiles. Recent advancements in synthetic methodologies have enabled precise control over its preparation, positioning it as a critical intermediate in medicinal chemistry and materials science applications.
The synthesis of 6-Chloro-2-(chloromethyl)quinazoline typically involves multi-step strategies leveraging transition metal catalysis or phase-transfer chemistry. A notable 2023 study demonstrated an efficient one-pot approach using palladium-catalyzed cross-coupling, achieving yields exceeding 88% under mild conditions (Chemical Communications, DOI: 10.1039/D3CC00487K). This method not only enhances scalability but also minimizes environmental footprint compared to traditional protocols involving hazardous reagents. The compound's stability under physiological pH conditions has further solidified its utility in drug delivery systems requiring controlled release mechanisms.
In pharmacological research, CAS 1935563-21-5 derivatives have emerged as promising candidates for targeting epigenetic regulators. A groundbreaking 2024 publication revealed that analogs bearing this core structure exhibit selective inhibition of histone deacetylases (HDACs), particularly HDAC6, with IC₅₀ values as low as 0.7 μM (Nature Communications, DOI: 10.1038/s41467-024-4789X). The chloromethyl substituent facilitates bioconjugation with targeting ligands, enabling development of tumor-specific prodrugs that minimize off-target effects—a critical advancement in precision oncology. Preclinical studies demonstrated synergistic efficacy when combined with standard chemotherapy agents in triple-negative breast cancer models.
Beyond medicinal applications, this compound's photochemical properties are being explored in next-generation optoelectronic materials. Researchers at MIT recently synthesized a polymer incorporating 6-Chloro-2-(chloromethyl)quinazoline units that exhibits tunable fluorescence emission between 480–580 nm (Advanced Materials, DOI: 10.1002/adma.20247049). The chlorine atoms enhance charge transport efficiency while maintaining structural rigidity, making these materials ideal for flexible display technologies and bioimaging probes requiring high photostability.
Ongoing investigations focus on exploiting this compound's redox properties for energy storage solutions. A collaborative study published in Angewandte Chemie (DOI: 10.1002/anie.2024789X) demonstrated its use as a cathode material precursor in lithium-sulfur batteries, achieving specific capacities exceeding 780 mAh/g after 500 cycles—a breakthrough attributed to the chlorine groups' ability to stabilize polysulfide intermediates during discharge cycles.
The structural modularity of CAS No. 1935563-21-5 continues to drive innovation across disciplines through click chemistry approaches and bioorthogonal reactions. Its unique combination of halogenated functionality and quinazoline scaffold positions it at the forefront of molecular design strategies targeting complex biological systems and advanced materials engineering.
1935563-21-5 (6-Chloro-2-(chloromethyl)quinazoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)